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Compound of Interest

Compound Name: 7-Keto Cholesterol-d7

Cat. No.: B10788549

This guide provides essential safety, handling, and disposal protocols for 7-Keto Cholesterol-
d7, a deuterated analog of 7-Keto Cholesterol. It is intended for researchers, scientists, and
professionals in drug development and other laboratory settings. Adherence to these
procedures is critical for ensuring personal safety and minimizing environmental impact.

While some safety data sheets (SDS) state that 7-Keto Cholesterol-d7 is not classified as a
hazardous substance, others indicate it may have long-lasting harmful effects on aquatic life.[1]
[2] Due to the limited toxicological data available for this specific deuterated compound, it is
prudent to handle it with the care afforded to all research chemicals.

Hazard Identification and Physical Data

A summary of key safety and physical information is presented below. This data is compiled
from various safety data sheets.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b10788549?utm_src=pdf-interest
https://www.benchchem.com/product/b10788549?utm_src=pdf-body
https://www.benchchem.com/product/b10788549?utm_src=pdf-body
https://www.benchchem.com/product/b10788549?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/25972m.pdf
https://file.medchemexpress.com/batch_PDF/HY-113342S/7-Keto-Cholesterol-d7-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Identifier

Information

Source

Chemical Name

7-Keto Cholesterol-d7

MedChemExpress, Cayman

Chemical

(3S,8S,9S,10R,13R,14S,17R)-
3-Hydroxy-10,13-dimethyl-17-
((R)-6-(methyl-d3)heptan-2-yl-
6,7,7,7-

Synonyms Material Safety Data Sheets
d4)-1,2,3,4,8,9,10,11,12,13,14,
15,16,17-tetradecahydro-7H-
cyclopentala]phenanthren-7-
one
CAS Number 127684-08-6 [1][2]
Molecular Formula C27H37D702 [2]
Molecular Weight 407.68 g/mol [2]

Primary Hazards

May cause long-lasting harmful
effects to aquatic life.[1]
Toxicological properties not
fully investigated. May cause
physiological effects.[3]

Multiple Sources

Fire Hazards

Emits toxic fumes (e.g., carbon

oxides) under fire conditions.

[3]

Material Safety Data Sheets

Storage

Store at -20°C or -80°C,
protected from light.[4] Follow
specific instructions on the

product insert.[1]

MedChemExpress, Cayman

Chemical

Personal Protective Equipment (PPE)

A thorough hazard assessment is essential for selecting the appropriate PPE for any laboratory

task.[5] The following table outlines the minimum required PPE for handling 7-Keto

Cholesterol-d7.[6][7]
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) Specifications and Best
Body Part Required PPE _
Practices

Must conform to EN 166 (EU)

) ) or NIOSH (US) standards.[3] A
Safety Goggles with Side- )
Eyes/Face ) face shield must be worn over
Shields )
goggles when there is a

significant splash risk.[6][8]

Disposable nitrile gloves are
the minimum requirement for
incidental contact.[6] Inspect
Hands Chemical-Resistant Gloves gloves for damage before each
use. Remove and wash hands
immediately after contact with

the chemical.[3]

A standard lab coat is the

minimum requirement.[7]

Consider a fire-resistant coat if
Body Laboratory Coat ] )

working with flammable

materials or ignition sources.[3]

[9]

Full-length pants and shoes

that cover the entire foot are
. Long Pants and Closed-Toe _
Clothing sh mandatory in all laboratory
oes
settings where chemicals are

handled.[6][7]

Use in a well-ventilated area. If
generating dust or aerosols
outside a fume hood, a
Respiratory Not typically required NIOSH-approved respirator
may be necessary.[1][3] A self-
contained breathing apparatus

is required for firefighting.[3]
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Operational and Disposal Plans

Follow these step-by-step procedures for the safe handling and disposal of 7-Keto
Cholesterol-d7.

Experimental Protocol: Safe Handling Workflow

e Preparation and Planning:
o Review the Safety Data Sheet (SDS) for 7-Keto Cholesterol-d7 before beginning work.[3]
o Ensure a chemical fume hood is available and functioning correctly.
o Locate the nearest eyewash station and safety shower.
e Donning PPE:
o Put on all required PPE as detailed in the table above, ensuring a proper fit.
e Handling the Compound:

o Conduct all manipulations of solid 7-Keto Cholesterol-d7, including weighing and solution
preparation, inside a chemical fume hood to prevent inhalation of dust.[3]

o Use appropriate tools (e.g., spatulas, weigh paper) to handle the solid. Avoid creating dust.
o When preparing solutions, add the solvent to the solid slowly to prevent splashing.
e Post-Handling:

o Thoroughly clean the work area, including the balance and fume hood surfaces, to remove
any residual contamination.

o Properly remove and dispose of gloves and any other contaminated disposable PPE.

o Wash hands thoroughly with soap and water after removing gloves.[3]

Emergency Procedures
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o Skin Contact: Immediately remove contaminated clothing.[3] Wash the affected area
thoroughly with soap and plenty of water. Seek medical attention.[2][3]

» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[3] Seek immediate medical attention.[2]

 Inhalation: Move the affected person to fresh air. If breathing is difficult or stops, provide
respiratory support and seek immediate medical attention.[3]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[3] Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[2]

« Spill:

o

Alert personnel in the immediate area and restrict access.

[¢]

Wear appropriate PPE, including respiratory protection if the spill generates dust.[3]

[¢]

For solid spills, carefully sweep or vacuum the material into a suitable, labeled container
for disposal. Avoid generating dust.[3]

[e]

Clean the spill area thoroughly to remove any remaining contamination.

Disposal Plan

o Waste Segregation: All materials contaminated with 7-Keto Cholesterol-d7 (e.g., unused
compound, empty containers, contaminated gloves, weigh paper) must be collected as
hazardous waste.

» Disposal Method: Do not dispose of this material in standard trash or down the drain.[3] The
recommended disposal method is incineration in a licensed facility equipped with an
afterburner and scrubber.[3]

» Licensed Disposal: All waste must be offered to a licensed hazardous material disposal
company.[3] Ensure compliance with all federal, state, and local regulations for chemical
waste disposal.[1]
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Caption: Workflow for the safe handling of 7-Keto Cholesterol-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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